Cas no 937601-83-7 (Methyl 4-2-(3-Formylphenoxy)EthoxyBenzenecarboxylate)

• Product Name: Methyl 4-2-(3-Formylphenoxy)EthoxyBenzenecarboxylate
• CAS No: 937601-83-7
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD08689760
• CID: 1027381
• PubChem ID: 18526173
• Update Time: 2025-05-20

Methyl 4-2-(3-Formylphenoxy)EthoxyBenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-(3-formylphenoxy)ethoxy)benzoate
• METHYL 4-[2-(3-FORMYLPHENOXY)ETHOXY]-BENZENECARBOXYLATE
• Methyl 4-[2-(3-formylphenoxy)ethoxy]benzoate
• DTXSID40594776
• GA-0821
• Methyl 4-[2-(3-formylphenoxy)ethoxy]benzenecarboxylate
• MFCD08689760
• AKOS005072588
• 937601-83-7
• Methyl4-(2-(3-formylphenoxy)ethoxy)benzoate
• Methyl 4-2-(3-Formylphenoxy)EthoxyBenzenecarboxylate

• MDL： MFCD08689760
• Inchi： 1S/C17H16O5/c1-20-17(19)14-5-7-15(8-6-14)21-9-10-22-16-4-2-3-13(11-16)12-18/h2-8,11-12H,9-10H2,1H3
• InChI Key： QCRFSXFSMSANKT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CCOC1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Melting Point: 115-117

Methyl 4-2-(3-Formylphenoxy)EthoxyBenzenecarboxylate Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-2-(3-Formylphenoxy)EthoxyBenzenecarboxylate

Methyl 4-2-(3-Formylphenoxy)EthoxyBenzenecarboxylate (CAS No. 937601-83-7): A Comprehensive Overview

Methyl 4-2-(3-formylphenoxy)ethoxybenzenecarboxylate (CAS No. 937601-83-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple functional groups, including an ester and a formyl moiety, contributes to its versatility in synthetic pathways and biological interactions.

The CAS number 937601-83-7 serves as a unique identifier for this compound, ensuring precise classification and reference in scientific literature. Its molecular formula, C₁₇H₁₄O₅, underscores its complexity and the potential for diverse chemical modifications. The compound's structure incorporates a benzenecarboxylate group linked to an ethoxy chain, which is further substituted with a phenoxy group containing a formyl group at the para position. This arrangement not only enhances its reactivity but also opens avenues for exploring its pharmacological potential.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human health. Methyl 4-2-(3-formylphenoxy)ethoxybenzenecarboxylate has emerged as a promising candidate in this domain due to its structural features that mimic natural bioactive molecules. The formyl group, in particular, is known for its ability to participate in Schiff base formation and condensation reactions, which are pivotal in drug design. This property has been leveraged in the synthesis of metal chelators and protease inhibitors, areas where precise molecular interactions are crucial.

The benzenecarboxylate moiety provides an acidic proton, making the compound amenable to various derivatization strategies. This feature is particularly useful in pharmaceutical applications where pH-dependent solubility and stability are critical factors. Additionally, the ethoxy and phenoxy substituents contribute to hydrophobic interactions, influencing the compound's solubility profile and bioavailability. These characteristics make it an attractive building block for designing molecules with tailored pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 4-2-(3-formylphenoxy)ethoxybenzenecarboxylate with greater accuracy. Molecular docking studies have revealed potential binding interactions with enzymes such as kinases and cyclases, which are implicated in cancer progression and inflammatory diseases. The formyl group's ability to form hydrogen bonds with polar residues in protein active sites further enhances its binding affinity. These findings have spurred interest in exploring its role as an anti-cancer and anti-inflammatory agent.

The synthesis of Methyl 4-2-(3-formylphenoxy)ethoxybenzenecarboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of the ester linkage through Fischer esterification and subsequent functionalization of the aromatic ring via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The use of palladium catalysts has been particularly effective in introducing the phenoxy group with high regioselectivity.

In conclusion, Methyl 4-2-(3-formylphenoxy)ethoxybenzenecarboxylate (CAS No. 937601-83-7) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug development is underscored by its participation in various synthetic pathways and its potential biological activity. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in the next generation of medicinal chemistry innovations.